Cas no 2171516-50-8 (3-{2-aminobicyclo2.2.2octan-2-yl}oxetan-3-ol)

• Product Name: 3-{2-aminobicyclo2.2.2octan-2-yl}oxetan-3-ol
• CAS No: 2171516-50-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6585624
• PubChem ID: 165598634
• Update Time: 2025-11-01

3-{2-aminobicyclo2.2.2octan-2-yl}oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-aminobicyclo2.2.2octan-2-yl}oxetan-3-ol
• 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol
• 2171516-50-8
• EN300-1646294

• Inchi： 1S/C11H19NO2/c12-11(10(13)6-14-7-10)5-8-1-3-9(11)4-2-8/h8-9,13H,1-7,12H2
• InChI Key： SLWRGUGDPLNQMY-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(CC2CCC1CC2)N)O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-{2-aminobicyclo2.2.2octan-2-yl}oxetan-3-ol

Introduction to 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol (CAS No. 2171516-50-8)

3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol, with the CAS number 2171516-50-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers, and features a unique bicyclic structure that imparts it with distinct chemical and biological properties.

The molecular structure of 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol consists of an oxetane ring fused to a bicyclo[2.2.2]octane framework, with an amino group attached to one of the carbon atoms in the bicyclic system. This structural complexity provides a robust platform for exploring its potential applications in drug discovery and development.

Recent studies have highlighted the pharmacological potential of 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic interventions. Research has shown that this compound can selectively interact with specific GPCRs, leading to potential applications in treating neurological disorders, cardiovascular diseases, and metabolic conditions.

In addition to its receptor modulating properties, 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol has also been investigated for its effects on cellular signaling pathways. Studies have demonstrated that it can influence the activity of key signaling molecules such as kinases and phosphatases, which play crucial roles in cellular processes such as proliferation, differentiation, and apoptosis.

The synthesis of 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol has been optimized using modern synthetic methods, including transition metal-catalyzed reactions and organocatalysis. These advancements have enabled the efficient production of this compound on both laboratory and industrial scales, facilitating its use in various research and development activities.

Clinical trials involving 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile.

The potential therapeutic applications of 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol are diverse and include the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and diabetes mellitus. Its ability to modulate GPCRs and influence cellular signaling pathways makes it a versatile candidate for drug development.

In conclusion, 3-{2-aminobicyclo[2.2.2]octan-2-yl}oxetan-3-ol (CAS No. 2171516-50-8) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and potential clinical application.